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Compound of Interest

Compound Name: AHNAK protein

Cat. No.: B1176255

Researchers, scientists, and drug development professionals often encounter a vast and
sometimes confusing landscape of protein nomenclature. This guide provides a comprehensive
comparison of AHNAK and desmoyokin, clarifying their relationship and detailing their
characteristics and functions based on experimental evidence.

It is definitively established in the scientific literature that AHNAK and desmoyokin are the same
protein. The name "desmoyokin" was first used to describe a large, ~680 kDa protein isolated
from bovine muzzle epidermal cells, where it was observed to have a localization pattern
resembling a yoke within the desmosomal plaque.[1] Subsequently, an independent line of
research identified a gene, termed AHNAK (Hebrew for "giant"), that was repressed in
neuroblastoma cells and encoded a very large protein of approximately 700 kDa.[2] Further
studies, including sequence homology and Southern blot analysis, confirmed that desmoyokin
is the bovine ortholog of the human protein encoded by the AHNAK gene.[3] Today, the name
AHNAK is predominantly used, with "desmoyokin" often cited as a synonym.

This guide will proceed to use the name AHNAK and provide a detailed overview of its
molecular characteristics, subcellular localization, and key biological functions, supported by
experimental data and protocols.

Molecular Characteristics

AHNAK is a giant scaffold protein with a complex structure that dictates its diverse functions. It
is characterized by a unique tripartite structure consisting of a short N-terminus, a large central
repetitive domain, and a C-terminal domain.
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Characteristic AHNAK |/ Desmoyokin Reference

. AHNAK Nucleoprotein,
Aliases _ [4][5][6]
PM227, Desmoyokin

Molecular Weight ~620-700 kDa [61[71[8]

Amino Acid Count 5,643 amino acids (Human)

) Human: Chromosome 11q12-
Gene Location 13 [9]
q

N-terminal PDZ domain, large
Protein Domains central repeat domain, C-

terminal domain

Isoelectric Point (pl) 5.84 (predicted for isoform 2) [10]

Subcellular Localization

The subcellular localization of AHNAK is dynamic and cell-type dependent, reflecting its
involvement in a wide array of cellular processes.

Localization Experimental Evidence Reference

Observed in cardiomyocytes
Plasma Membrane o [11]
and epithelial cells.

Diffuse cytoplasmic distribution
Cytoplasm ) [6][12]
in many cell types.

Predominantly nuclear in non-
Nucleus o [13][14][15]
epithelial cells.

Vesicles, cytosol, cell-cell
contact zones, focal
adhesions, lysosomes, actin

Other [°]
cytoskeleton, membrane rafts,
sarcolemma, costameres, and

extracellular exosomes.
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Key Biological Functions and Signaling Pathways

AHNAK's role as a large scaffolding protein enables it to participate in numerous signaling
pathways, influencing fundamental cellular activities.

Calcium Signaling

AHNAK is a critical regulator of calcium homeostasis, primarily through its interaction with L-
type voltage-gated calcium channels (LVGCCs).[10][16][17]

e Mechanism: AHNAK interacts with the 3-subunit of LVGCCs, modulating channel activity.[16]
This interaction is crucial for processes like excitation-contraction coupling in
cardiomyocytes.

» Signaling Pathway: AHNAK is implicated in the -adrenergic signaling pathway in the heart,
where its phosphorylation by Protein Kinase A (PKA) modulates LVGCC function.[16]

Diagram of AHNAK's Role in Cardiac Calcium Channel Regulation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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